Cas no 2228358-23-2 (4-(5-methoxy-2-nitrophenyl)-1H-pyrazole)

• Product Name: 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole
• CAS No: 2228358-23-2
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 6433944
• PubChem ID: 165667178
• Update Time: 2025-05-22

4-(5-methoxy-2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole
• EN300-1788480
• 2228358-23-2

• Inchi： 1S/C10H9N3O3/c1-16-8-2-3-10(13(14)15)9(4-8)7-5-11-12-6-7/h2-6H,1H3,(H,11,12)
• InChI Key： YOEUUSSKTFLEKC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1C=NNC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.7Ų

Additional information on 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole

4-(5-Methoxy-2-Nitrophenyl)-1H-Pyrazole: A Comprehensive Overview

The compound 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole (CAS No. 2228358-23-2) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, often referred to as 4-(5-methoxy-2-nitrophenyl)pyrazole, has garnered attention due to its unique structural properties and versatile applications. The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, forms the core of this molecule, while the 5-methoxy-2-nitrophenyl substituent adds complexity and functionality to its structure.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material synthesis. The 4-(5-methoxy-2-nitrophenyl)pyrazole compound, in particular, has shown promise in acting as a building block for advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the development of new catalysts and sensors. For instance, researchers have explored its use in creating highly sensitive metalloporphyrin-based sensors for detecting environmental pollutants.

The synthesis of 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The introduction of the methoxy group at the 5-position of the phenyl ring enhances the molecule's solubility and stability, making it more suitable for practical applications. Meanwhile, the nitro group at the 2-position contributes to its strong electron-withdrawing properties, which are crucial for its reactivity in various chemical transformations.

In terms of applications, this compound has found utility in the field of organic electronics. Its ability to act as an electron-deficient acceptor material has been leveraged in the development of organic photovoltaic devices (OPVs). Recent advancements have demonstrated that incorporating 4-(5-methoxy-2-nitrophenyl)pyrazole into OPV architectures can significantly improve device efficiency by enhancing charge transport properties. This makes it a promising candidate for next-generation solar cells.

Beyond electronics, this compound has also shown potential in medicinal chemistry. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug development. For example, studies have indicated that derivatives of 4-(5-methoxy-2-nitrophenyl)pyrazole may exhibit anti-inflammatory and anticancer activities. These findings underscore the importance of further research into its pharmacological properties.

The versatility of 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole extends to its role as a precursor in synthesizing more complex molecular frameworks. Its ability to undergo various post-synthetic modifications allows chemists to tailor its properties for specific applications. For instance, functionalization with additional substituents can enhance its catalytic activity or improve its compatibility with biological systems.

From an environmental standpoint, the synthesis and application of this compound are being optimized to minimize ecological impact. Researchers are exploring greener synthetic routes that utilize renewable resources and reduce waste generation. These efforts align with the growing demand for sustainable chemistry practices in both academia and industry.

In conclusion, 4-(5-methoxy-2-nitrophenyl)-1H-pyrazole is a multifaceted compound with a wide range of applications across different disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic research and industrial applications is expected to grow further.